Cas no 4476-28-2 (4-Isopropylphenylacetic acid)

4-Isopropylphenylacetic acid is a versatile organic compound featuring a phenylacetic acid core substituted with an isopropyl group at the para position. This structural configuration imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. Its aromatic acetic acid moiety allows for further functionalization, enabling applications in coupling reactions, esterification, and amide formation. The isopropyl group enhances lipophilicity, which can be advantageous in designing bioactive molecules. The compound is typically supplied in high purity, ensuring consistent performance in synthetic workflows. Its stability under standard storage conditions and compatibility with common organic solvents further contribute to its utility in research and industrial settings.
4-Isopropylphenylacetic acid structure
4-Isopropylphenylacetic acid structure
Product Name:4-Isopropylphenylacetic acid
CAS No:4476-28-2
MF:C11H14O2
MW:178.227663516998
MDL:MFCD00041035
CID:85063
PubChem ID:78230
Update Time:2025-06-08

4-Isopropylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Isopropylphenyl)acetic acid
    • 2-(4-propan-2-ylphenyl)acetic acid
    • 4-Isopropylphenylacetic Acid
    • (4-isopropylphenyl)acetic acid
    • Benzeneacetic acid, 4-(1-methylethyl)-
    • 2-[4-(Propan-2-Yl)Phenyl]Acetic Acid
    • p-Isopropyl phenyl acetic acid
    • RERBQXVRXYCGLT-UHFFFAOYSA-N
    • (4-Isopropyl-phenyl)-acetic acid
    • [4-(propan-2-yl)phenyl]acetic acid
    • 2-[4-(methylethyl)phenyl]acetic acid
    • 4-isopropylphenylaceticacid
    • zlchem 1242
    • 4-(Carboxymethyl)cumene
    • 7-p-Cymenecarboxylic acid
    • SY019530
    • PS-5581
    • 4-isopropylpheylacetic acid
    • (p-isopropylphenyl)acetic acid
    • F20937
    • AI3-12008
    • CS-002/03844024
    • BP-11956
    • FT-0618845
    • MFCD00041035
    • EINECS 224-755-2
    • DTXSID80196298
    • AMY15245
    • 4-Isopropylphenylessigsaure
    • 4-isopropylphenyl acetic acid
    • AKOS000296244
    • 4-(Prop-2-yl)phenylacetic acid
    • NS00031457
    • 4-(1-methylethyl)benzeneacetic acid
    • 4-(Isopropyl)phenylacetic acid
    • 537KKV5CJE
    • CS-0030404
    • Z362118700
    • 4476-28-2
    • p-isopropylphenylacetic acid
    • EN300-110936
    • p-Cymene-7-carboxylic acid
    • BB 0248970
    • SCHEMBL909093
    • DB-051247
    • STL015389
    • BBL027961
    • 4-Isopropylphenylacetic acid
    • MDL: MFCD00041035
    • Inchi: 1S/C11H14O2/c1-8(2)10-5-3-9(4-6-10)7-11(12)13/h3-6,8H,7H2,1-2H3,(H,12,13)
    • InChI Key: RERBQXVRXYCGLT-UHFFFAOYSA-N
    • SMILES: OC(CC1C=CC(=CC=1)C(C)C)=O
    • BRN: 2328756

Computed Properties

  • Exact Mass: 178.09900
  • Monoisotopic Mass: 178.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: powder
  • Density: 1.067
  • Melting Point: 51-52°C
  • Boiling Point: 295℃ at 760 mmHg
  • Flash Point: 295 °C at 760 mmHg
  • PSA: 37.30000
  • LogP: 2.43710
  • Solubility: Uncertain

4-Isopropylphenylacetic acid Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36/37/39
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
  • Safety Term:S26;S36
  • Risk Phrases:R36/37/38

4-Isopropylphenylacetic acid Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Isopropylphenylacetic acid Pricemore >>

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